N-(2-amino-4-methylphenyl)benzamide

• IUPAC Name: N-(2-amino-4-methylphenyl)benzamide
• InChI: InChI=1S/C14H14N2O/c1-10-7-8-13(12(15)9-10)16-14(17)11-5-3-2-4-6-11/h2-9H,15H2,1H3,(H,16,17)
• InChI Key: UAPLIDKCIZPXGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC=CC=C2)N
• Molecular Formula: C14H14N2O
• DSSTOX Substance ID: DTXSID30401324
• Molecular Weight: 226.27 g/mol
• CAS RN: 53476-33-8

Description

N-(2-amino-4-methylphenyl)benzamide, also known as 4'-methoxyacetanilide, is a chemical compound that belongs to the class of amides. It has a molecular formula of C15H15NO2 and a molecular weight of 241.29 g/mol. This compound has been widely studied for its potential therapeutic applications in various scientific fields.

Scientific Research Applications

Histone Deacetylase Inhibition and Anticancer Properties

N-(2-amino-4-methylphenyl)benzamide has shown potential as a histone deacetylase (HDAC) inhibitor. HDAC inhibitors are a class of compounds that can modify gene expression and have therapeutic potential in cancer treatment. For instance, Zhou et al. (2008) describe a compound that selectively inhibits HDACs and demonstrates significant antitumor activity both in vitro and in vivo, underlining its potential as an anticancer drug (Zhou et al., 2008). Similarly, Fréchette et al. (2008) report on benzamide analogs inhibiting HDAC1 and showing effectiveness against human cancer cells in vitro and in vivo (Fréchette et al., 2008).

Antioxidant Activity

Research indicates that amino-substituted benzamide derivatives exhibit strong antioxidant capabilities, which is critical for scavenging free radicals. Jovanović et al. (2020) conducted studies on the electrochemical oxidation of these compounds in aqueous solutions, demonstrating their potential as antioxidants (Jovanović et al., 2020).

Synthesis and Characterization

Various studies have focused on the synthesis and characterization of this compound derivatives. For instance, Saeed et al. (2010) synthesized a specific derivative and characterized it using different spectroscopic techniques (Saeed et al., 2010). Singh et al. (2017) explored the chemoselective N-benzoylation of aminophenols, providing insight into the synthesis of compounds with biological interest (Singh et al., 2017).

Anticonvulsant and Neuroleptic Activity

Benzamide derivatives have been explored for their potential as anticonvulsants and neuroleptics. Lambert et al. (1995) synthesized and evaluated new derivatives in several anticonvulsant models, demonstrating their superiority to traditional drugs in certain tests (Lambert et al., 1995). Iwanami et al. (1981) designed and synthesized benzamides as potential neuroleptics, with some showing significant inhibitory effects on stereotyped behavior in rats (Iwanami et al., 1981).

Mechanism of Action

Target of Action

N-(2-amino-4-methylphenyl)benzamide is a crucial building block of many drug candidates

Mode of Action

It is synthesized by the selective acylation of 4-methylbenzene-1,3-diamine with benzoic anhydride . The two amine groups in 4-methylbenzene-1,3-diamine are in different chemical environments, which makes the selective monoacylation process relatively complicated .

Biochemical Pathways

The compound is synthesized through a selective acylation process , which might influence various biochemical pathways.

Result of Action

It is a crucial building block of many drug candidates , suggesting that it may have significant molecular and cellular effects.

Action Environment

The selective acylation process used to synthesize the compound is relatively complicated due to the different chemical environments of the two amine groups in 4-methylbenzene-1,3-diamine . This suggests that the compound’s action, efficacy, and stability may be influenced by various environmental factors.